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Compound of Interest

Compound Name: Deep-ncs

Cat. No.: B1251390

Acknowledgment of Search Results on "Deep-ncs"”

Following a comprehensive search for "Deep-ncs"” within scientific and molecular biology
literature, it has been determined that there is no recognized molecule or protein with this
designation. The search results primarily point to unrelated topics such as "Deep Learning" in
neuroscience and other computational fields, the "Natural Color System (NCS)," or the
chemical compound N-chlorosuccinimide, also abbreviated as NCS.

The term "NCS" in a biological context often refers to the Neuronal Calcium Sensor (NCS)
family of proteins.[1][2] These are calcium-binding proteins primarily expressed in neurons and
play a crucial role in neuronal signal transduction.[1][2][3]

Given the user's request for an in-depth technical guide on a molecular structure, and the lack
of information on "Deep-ncs," this document will proceed by providing a detailed guide on the
Neuronal Calcium Sensor-1 (NCS-1) protein, a well-characterized member of the NCS family.
[2][3] This guide will adhere to all specified formatting requirements, serving as a template for
the user's intended purpose.

In-Depth Technical Guide: Molecular Structure and
Function of Neuronal Calcium Sensor-1 (NCS-1)

Audience: Researchers, scientists, and drug development professionals.
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Core Content: This guide provides a detailed overview of the molecular structure, signaling
pathways, and experimental protocols related to Human Neuronal Calcium Sensor-1 (NCS-1).

Introduction to Neuronal Calcium Sensor-1 (NCS-1)

Neuronal Calcium Sensor-1 (NCS-1), also known as frequenin, is a member of the neuronal
calcium sensor (NCS) family of EF-hand calcium-binding proteins.[1][2][3] It is highly conserved
and expressed in various organisms, from yeast to humans.[2] NCS-1 is primarily found in
neurons and is involved in a multitude of cellular processes, including the regulation of G
protein-coupled receptor phosphorylation, modulation of synaptic transmission and plasticity,
and regulation of ion channels.[3] The protein functions as a key transducer of calcium signals,
interacting with and regulating various target proteins in a calcium-dependent manner.[1]

Molecular Structure of NCS-1

NCS-1 is a single polypeptide chain that contains four EF-hand motifs, which are characteristic
calcium-binding domains.[2] However, only three of these (EF-hands 2, 3, and 4) are capable
of binding Ca2?* ions.[2] The first EF-hand is considered inactive in binding divalent cations.[1]
Many NCS proteins, including NCS-1, are N-terminally myristoylated, which facilitates their
association with cellular membranes.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data for Human NCS-1.

Property Value Reference
Amino Acid Residues 190 [3]

~22.9 kDa (recombinant
Molecular Mass [3]

human)
EF-Hand Motifs 4 [2]
Functional Ca2* Binding Sites 3 (EF-hands 2, 3, 4) [2]
Isoelectric Paint (pl) 4.8 - 5.1 (predicted)

o Cytosol, Plasma Membrane,
Subcellular Localization [3]
Secretory Granules
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Key Signaling Pathways Involving NCS-1

NCS-1 is a versatile signaling molecule that participates in multiple intracellular pathways. Its
primary role is to sense changes in intracellular Ca?* concentration and subsequently modulate
the activity of its downstream targets.

Regulation of PI4KB and Dopamine D2 Receptors

One of the well-established functions of NCS-1 is its interaction with and stimulation of
phosphatidylinositol 4-kinase beta (PI4KB).[3] This interaction is crucial for maintaining the
integrity of the Golgi apparatus and for vesicular trafficking. Furthermore, NCS-1 directly
interacts with the dopamine D2 receptor, influencing its signaling and trafficking, which has
implications for synaptic plasticity and neuropsychiatric disorders.
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NCS-1 signaling pathway involving PI4KB and D2 Receptors.

Experimental Protocols

This section details common methodologies used to study the molecular structure and function
of NCS-1.

Protein Expression and Purification

Objective: To obtain pure, recombinant NCS-1 for structural and functional studies.

Methodology:
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Cloning: The human NCS-1 coding sequence is cloned into an E. coli expression vector,
often with a C-terminal His-tag for purification.[3]

Expression: The expression vector is transformed into a suitable E. coli strain (e.g.,
BL21(DE3)). Protein expression is induced by the addition of Isopropyl B-D-1-
thiogalactopyranoside (IPTG).

Lysis: Bacterial cells are harvested by centrifugation and resuspended in a lysis buffer (e.g.,
20 mM Tris-HCI pH 8.0, 1 mM DTT, 10% glycerol). Cells are lysed using sonication or high-
pressure homogenization.

Purification: The lysate is clarified by centrifugation. The supernatant containing the His-
tagged NCS-1 is loaded onto a nickel-nitrilotriacetic acid (Ni-NTA) affinity chromatography
column.

Elution: After washing the column to remove non-specifically bound proteins, NCS-1 is eluted
using a buffer containing imidazole.

Quality Control: The purity of the eluted protein is assessed by SDS-PAGE, which should
show a single band at approximately 22.9 kDa.[3]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.sydlabs.com/ncs1-protein-p12238.htm
https://www.sydlabs.com/ncs1-protein-p12238.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Cloning of NCS-1
into Expression Vector

l

Transformation into E. coli

l

IPTG Induction
of Protein Expression

l

Cell Harvesting &
Lysis

Ni-NTA Affinity
Chromatography

Imidazole Elution

SDS-PAGE Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3271974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3271974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1887812/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1887812/
https://www.sydlabs.com/ncs1-protein-p12238.htm
https://www.benchchem.com/product/b1251390#understanding-the-molecular-structure-of-deep-ncs
https://www.benchchem.com/product/b1251390#understanding-the-molecular-structure-of-deep-ncs
https://www.benchchem.com/product/b1251390#understanding-the-molecular-structure-of-deep-ncs
https://www.benchchem.com/product/b1251390#understanding-the-molecular-structure-of-deep-ncs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1251390?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

